Cas no 1804718-99-7 (3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile
• CAS No: 1804718-99-7
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4849264
• Update Time: 2025-10-29

3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H5F2N3O2/c9-7(10)6-2-1-5(3-4-11)12-8(6)13(14)15/h1-2,7H,3H2
• InChI Key： FVLNWVVXXKCRFA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC#N)N=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5

Additional information on 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile

3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile (CAS No: 1804718-99-7) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years.

3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile is characterized by its pyridine ring, which serves as the central framework of the molecule. The pyridine ring is substituted with a nitro group at the 2-position and an acetonitrile group at the 6-position, while the 3-position bears a difluoromethyl group. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile in drug discovery. Its nitro group is known to exhibit strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of drugs. Additionally, the acetonitrile group at the 6-position contributes to the compound's solubility and stability, making it an ideal candidate for use in medicinal chemistry.

In agrochemical applications, 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile has shown promise as a precursor for herbicides and insecticides. The difluoromethyl group introduces fluorine into the molecule, which is known to enhance the efficacy of agrochemicals by improving their selectivity and resistance to metabolic degradation.

From a synthetic perspective, 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile can be synthesized via a variety of routes, including nucleophilic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

The chemical stability of 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile has also been a topic of interest in materials science. Its ability to withstand harsh conditions makes it suitable for use in high-performance materials such as polymers and coatings. Furthermore, its electronic properties make it a potential candidate for use in organic electronics.

In conclusion, 3-(Difluoromethyl)-2-nitropyridine-6-acetonitrile (CAS No: 1804718-99-7) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it a valuable tool in organic synthesis, drug discovery, agrochemistry, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.